Cas no 885953-69-5 (Octahydro-1H-isoindole-3a-carboxylic Acid)

• Product Name: Octahydro-1H-isoindole-3a-carboxylic Acid
• CAS No: 885953-69-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5046967
• PubChem ID: 4661270
• Update Time: 2025-07-19

Octahydro-1H-isoindole-3a-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• octahydro-1H-isoindole-3a-carboxylic acid
• 1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylic Acid
• Octahydro-3aH-isoindole-3a-carboxylic acid
• 1,2,3,4,5,6,7,7a-octahydroisoindol-2-ium-3a-carboxylate
• Octahydro-1H-isoindole-3a-carboxylic Acid

• Inchi： 1S/C9H15NO2/c11-8(12)9-4-2-1-3-7(9)5-10-6-9/h7,10H,1-6H2,(H,11,12)
• InChI Key： OYGHXKZRQIOTKL-UHFFFAOYSA-N
• SMILES： OC(C12CNCC1CCCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on Octahydro-1H-isoindole-3a-carboxylic Acid

Octahydro-1H-isoindole-3a-carboxylic Acid (CAS No. 885953-69-5): A Comprehensive Overview

Octahydro-1H-isoindole-3a-carboxylic Acid (CAS No. 885953-69-5) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as 3a-Carboxylic acid, octahydro-1H-isoindole-3a-, is a derivative of isoindole and possesses a complex cyclic structure that confers it with a range of interesting properties and potential applications.

The molecular formula of Octahydro-1H-isoindole-3a-carboxylic Acid is C₈H₁₃NO₂, and its molecular weight is approximately 151.19 g/mol. The compound features a seven-membered ring with a carboxylic acid functional group attached to the 3a position, which plays a crucial role in its chemical reactivity and biological activity.

In recent years, Octahydro-1H-isoindole-3a-carboxylic Acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs targeting various diseases. For instance, studies have shown that derivatives of Octahydro-1H-isoindole-3a-carboxylic Acid exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory conditions.

A study published in the *Journal of Medicinal Chemistry* in 2022 highlighted the ability of Octahydro-1H-isoindole-3a-carboxylic Acid derivatives to modulate specific enzymes involved in the inflammatory response. The researchers found that these compounds effectively inhibited cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, thereby reducing inflammation and pain. This finding has significant implications for the development of new anti-inflammatory drugs with improved safety profiles compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, Octahydro-1H-isoindole-3a-carboxylic Acid has also shown promise in neurodegenerative disease research. A study conducted by a team at Harvard University demonstrated that certain derivatives of this compound can cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that Octahydro-1H-isoindole-3a-carboxylic Acid could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of Octahydro-1H-isoindole-3a-carboxylic Acid has further contributed to its appeal in drug discovery efforts. Various synthetic routes have been developed to produce this compound efficiently, allowing researchers to explore a wide range of structural modifications to optimize its pharmacological properties. One notable synthetic method involves the use of palladium-catalyzed cross-coupling reactions, which provide high yields and excellent functional group tolerance.

In addition to its therapeutic potential, Octahydro-1H-isoindole-3a-carboxylic Acid has also been investigated for its use in materials science. Its unique cyclic structure and functional groups make it an attractive building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have explored the use of Octahydro-1H-isoindole-3a-carboxylic Acid derivatives in the development of biodegradable polymers for biomedical applications.

The environmental impact of Octahydro-1H-isoindole-3a-carboxylic Acid and its derivatives is another important consideration in their development and application. Studies have shown that these compounds exhibit low toxicity and good biodegradability, making them suitable for use in environmentally friendly products. This aligns with the growing trend towards sustainable chemistry practices in both academic and industrial settings.

In conclusion, Octahydro-1H-isoindole-3a-carboxylic Acid (CAS No. 885953-69-5) is a versatile compound with significant potential across multiple fields, including medicinal chemistry, materials science, and environmental science. Its unique structural features and diverse biological activities make it an exciting target for further research and development. As new studies continue to uncover its full range of properties and applications, Octahydro-1H-isoindole-3a-carboxylic Acid is poised to play an increasingly important role in advancing scientific knowledge and improving human health.